![molecular formula C25H19BrN2O2 B6074525 6-bromo-4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-2-(3-methoxyphenyl)quinoline](/img/structure/B6074525.png)
6-bromo-4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-2-(3-methoxyphenyl)quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-bromo-4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-2-(3-methoxyphenyl)quinoline is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. This compound is also known as EMD 534085 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The mechanism of action of 6-bromo-4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-2-(3-methoxyphenyl)quinoline is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by inhibiting various signaling pathways involved in cancer growth and inflammation. It has also been suggested that it may interact with specific targets in the brain to exert its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to inhibit the activity of specific enzymes involved in cancer growth and inflammation. It has also been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. Additionally, it has been found to increase the expression of specific proteins involved in neuronal survival.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-bromo-4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-2-(3-methoxyphenyl)quinoline in lab experiments is its potent therapeutic properties. This compound has been extensively studied for its potential therapeutic applications in various diseases, making it an attractive candidate for further research. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for certain research applications.
Future Directions
There are several future directions for research on 6-bromo-4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-2-(3-methoxyphenyl)quinoline. One potential direction is to further investigate its mechanism of action to identify specific targets that may be involved in its therapeutic effects. Another direction is to explore its potential applications in other diseases, such as autoimmune disorders and metabolic diseases. Additionally, future research could focus on developing more efficient synthesis methods to increase the availability of this compound for research purposes.
Synthesis Methods
The synthesis of 6-bromo-4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-2-(3-methoxyphenyl)quinoline involves the reaction of 6-bromo-2-(3-methoxyphenyl)-4-quinolinecarboxylic acid with 2,3-dihydro-1H-indole-1-carboxylic acid in the presence of a coupling reagent and a base. The resulting compound is then purified using column chromatography to obtain the final product.
Scientific Research Applications
6-bromo-4-(2,3-dihydro-1H-indol-1-ylcarbonyl)-2-(3-methoxyphenyl)quinoline has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. Several studies have shown that this compound exhibits potent anti-cancer activity by inhibiting the growth and proliferation of cancer cells. It has also been found to have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. Additionally, it has been shown to have neuroprotective effects by preventing neuronal cell death.
Properties
IUPAC Name |
[6-bromo-2-(3-methoxyphenyl)quinolin-4-yl]-(2,3-dihydroindol-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19BrN2O2/c1-30-19-7-4-6-17(13-19)23-15-21(20-14-18(26)9-10-22(20)27-23)25(29)28-12-11-16-5-2-3-8-24(16)28/h2-10,13-15H,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTYGIQFWZKLBQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)N4CCC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.